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The Shifting Landscape of Polymer Plasticizers:
A Comparative Look at Cyclohexanoates
The polymer industry is in a constant state of evolution, driven by the dual needs of

performance and safety. A key area of this evolution is the development of alternative

plasticizers to traditional phthalates. This guide offers a comparative analysis of Di(isononyl)

cyclohexane-1,2-dicarboxylate (DINCH), a prominent non-phthalate plasticizer, against

established alternatives. While the focus of this guide is on DINCH due to the wealth of

available performance data, we will also present the known properties of a related compound,

Dimethyl cyclohexane-1,2-dicarboxylate.

This guide is intended for researchers, scientists, and product development professionals

seeking to understand the performance characteristics of these plasticizers in polymer

applications, particularly in sensitive products like toys, medical devices, and food packaging.

[1][2][3][4]

Di(isononyl) cyclohexane-1,2-dicarboxylate
(DINCH): A Performance Benchmark

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b7819439?utm_src=pdf-interest
https://www.benchchem.com/product/b7819439?utm_src=pdf-body
https://www.researchgate.net/publication/239083739_An_innovative_plasticizer_for_sensitive_applications
https://www.penpet.com/products/plastics-and-plastic-coatings/diisononyl-12-cyclohexanedicarboxylate-dhin
https://pmc.ncbi.nlm.nih.gov/articles/PMC5071161/
https://en.wikipedia.org/wiki/1,2-Cyclohexane_dicarboxylic_acid_diisononyl_ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7819439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DINCH has emerged as a leading substitute for phthalate plasticizers, especially in applications

where toxicological profiles are a primary concern.[1] Its performance is often benchmarked

against di(2-ethylhexyl) phthalate (DEHP), a once-ubiquitous but now highly regulated

plasticizer, and diisononyl phthalate (DINP).

Comparative Performance Data
The following tables summarize the key performance indicators of DINCH in comparison to

DEHP and DINP in Polyvinyl Chloride (PVC) formulations.

Table 1: Mechanical Properties of Plasticized PVC

Property DINCH DEHP DINP Test Method

Tensile Strength
Similar to

DEHP[5]
Benchmark - ASTM D638

Elongation at

Break
- - - ASTM D638

Hardness (Shore

A)

Slightly higher

than DEHP
Benchmark - ASTM D2240

Note: Specific quantitative values for tensile strength and elongation at break were not

consistently available across comparable studies. However, multiple sources indicate that the

mechanical properties of DINCH-plasticized PVC are very similar and suitable for industrial

applications as a DEHP substitute.[5]

Table 2: Thermal Stability of Plasticized PVC

Property DINCH DEHP Test Method

Onset of Degradation

(°C)
Comparable to DEHP Approx. 300°C[6]

Thermogravimetric

Analysis (TGA)

Maximum

Degradation Rate

Temp (°C)

- -
Thermogravimetric

Analysis (TGA)
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Note: Both DINCH and DEHP exhibit excellent thermal stability under normal processing

conditions for PVC, which typically occur between 160-220°C.[6]

Table 3: Migration Resistance of Plasticizers from PVC

Simulant DINCH DEHP DINP Test Method

Food Simulants

(e.g., olive oil)

Lower migration

than DEHP
Higher migration

Lower volatility

than DEHP[6]
EN 1186-2

Blood Products

Considerably

lower leaching

than DEHP[1][5]

Higher

leaching[1][5]
-

Incubation and

GC-MS analysis

Note: DINCH consistently demonstrates lower migration and leaching from PVC matrices

compared to DEHP, a critical advantage for food contact and medical applications.[1][5] DINP

also shows lower volatility and migration compared to DEHP.[6]

Dimethyl cyclohexane-1,2-dicarboxylate: An
Overview
In contrast to the extensive data available for DINCH, performance benchmarks for Dimethyl
cyclohexane-1,2-dicarboxylate in polymer applications are not readily found in publicly

available literature. The available information is primarily confined to its chemical and physical

properties.

Table 4: Chemical and Physical Properties of Dimethyl cyclohexane-1,2-dicarboxylate
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Property Value Source

Molecular Formula C10H16O4 PubChem

Molecular Weight 200.23 g/mol PubChem

IUPAC Name
dimethyl cyclohexane-1,2-

dicarboxylate
PubChem

CAS Number 94-60-0 Sigma-Aldrich

Boiling Point 131-133 °C @ 11 mmHg Sigma-Aldrich

Density 1.111 g/mL at 25 °C Sigma-Aldrich

Experimental Protocols
To ensure objective and reproducible comparisons of plasticizer performance, standardized

testing methodologies are crucial. Below are detailed protocols for key experiments cited in this

guide.

Mechanical Properties Testing
Objective: To determine the effect of the plasticizer on the flexibility and strength of the polymer.

Method: ASTM D638 - Standard Test Method for Tensile Properties of Plastics.

Sample Preparation: Prepare standardized dumbbell-shaped specimens of the plasticized

polymer formulation by injection molding or compression molding.

Conditioning: Condition the specimens at a standard temperature and humidity (e.g., 23°C

and 50% relative humidity) for a specified period.

Testing: Mount the specimen in a universal testing machine and apply a tensile load at a

constant rate of crosshead movement until the specimen fractures.

Data Acquisition: Record the load and elongation throughout the test.

Calculations: From the stress-strain curve, determine the tensile strength, elongation at

break, and modulus of elasticity.
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Thermal Stability Analysis
Objective: To evaluate the resistance of the plasticized polymer to thermal degradation.

Method: Thermogravimetric Analysis (TGA).

Sample Preparation: Place a small, precisely weighed sample (typically 5-10 mg) of the

plasticized polymer into a TGA sample pan.

Heating Program: Heat the sample in a controlled atmosphere (e.g., nitrogen or air) at a

constant heating rate (e.g., 10°C/min) over a defined temperature range.

Data Acquisition: Continuously record the mass of the sample as a function of temperature.

Analysis: Analyze the resulting TGA curve to determine the onset temperature of

degradation, the temperature of maximum degradation rate, and the residual mass at the

end of the test.

Migration Resistance Testing
Objective: To quantify the amount of plasticizer that leaches from the polymer into a

surrounding medium.

Method: Solvent Extraction/Immersion Testing (based on EN 1186).

Sample Preparation: Prepare specimens of the plasticized polymer with a known surface

area and weight.

Immersion: Immerse the specimens in a selected food simulant (e.g., olive oil for fatty foods,

ethanol solutions for aqueous foods) or other relevant liquid (e.g., blood plasma simulant).

Incubation: Store the immersed specimens under specified conditions of time and

temperature to simulate use conditions.

Analysis of Extractant: After the incubation period, remove the specimens and analyze the

concentration of the migrated plasticizer in the simulant using analytical techniques such as

Gas Chromatography-Mass Spectrometry (GC-MS).
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Analysis of Polymer (Optional): The polymer specimens can be dried and reweighed to

determine the mass loss due to migration.

Visualizing the Experimental Workflow
The following diagram illustrates a typical workflow for the comprehensive evaluation of a novel

plasticizer in a polymer application.
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Caption: Workflow for evaluating plasticizer performance in polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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